Cas no 865626-62-6 (tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate)

Tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate is a spirocyclic compound featuring a 1,3,8-triazaspiro[4.5]decene core with a phenyl substituent at the 2-position and a tert-butoxycarbonyl (Boc) protecting group at the 8-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The Boc group enhances solubility and stability, facilitating further functionalization, while the spirocyclic framework offers rigidity, which can be advantageous in drug design. Its well-defined reactivity profile allows for selective modifications, making it a versatile building block for heterocyclic chemistry and medicinal chemistry applications.
tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate structure
865626-62-6 structure
Product Name:tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
CAS No:865626-62-6
MF:C18H23N3O3
MW:329.39352440834
CID:3030791
PubChem ID:59165778
Update Time:2025-06-07

tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • 1,3,8-Triazaspiro[4.5]dec-1-ene-8-carboxylic acid, 4-oxo-2-phenyl-, 1,1-dimethylethyl ester
    • 865626-62-6
    • DB-115424
    • SCHEMBL2604312
    • Tert-butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]Dec-2-ene-8-carboxylate
    • tert-butyl4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate
    • LCYZWFVXVIFYLC-UHFFFAOYSA-N
    • KS-8445
    • AKOS027390918
    • CS-0456632
    • MDL: MFCD26097143
    • Inchi: 1S/C18H23N3O3/c1-17(2,3)24-16(23)21-11-9-18(10-12-21)15(22)19-14(20-18)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3,(H,19,20,22)
    • InChI Key: LCYZWFVXVIFYLC-UHFFFAOYSA-N
    • SMILES: N1C2(CCN(C(OC(C)(C)C)=O)CC2)C(=O)NC=1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 329.17394160g/mol
  • Monoisotopic Mass: 329.17394160g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 71Ų

tert-Butyl 4-oxo-2-phenyl-1,3,8-triazaspiro[4.5]dec-1-ene-8-carboxylate Pricemore >>

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